Cas no 121507-22-0 (1H-Pyrazole-3-carboxamide,4,5-dihydro-1-methyl-5-oxo-)

1H-Pyrazole-3-carboxamide,4,5-dihydro-1-methyl-5-oxo- structure
121507-22-0 structure
Product Name:1H-Pyrazole-3-carboxamide,4,5-dihydro-1-methyl-5-oxo-
CAS No:121507-22-0
MF:C5H7N3O2
MW:141.127980470657
CID:133359
PubChem ID:45084135
Update Time:2025-04-19

1H-Pyrazole-3-carboxamide,4,5-dihydro-1-methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxamide,4,5-dihydro-1-methyl-5-oxo-
    • 1H-Pyrazole-3-carboxamide,4,5-dihydro-1-methyl-5-oxo-(9CI)
    • 121507-22-0
    • 1-Methyl-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxamide
    • 1-methyl-5-oxo-4H-pyrazole-3-carboxamide
    • Inchi: 1S/C5H7N3O2/c1-8-4(9)2-3(7-8)5(6)10/h2H2,1H3,(H2,6,10)
    • InChI Key: LUJGLEWYWLMPJC-UHFFFAOYSA-N
    • SMILES: O=C1CC(C(N)=O)=NN1C

Computed Properties

  • Exact Mass: 141.054
  • Monoisotopic Mass: 141.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.8A^2
  • XLogP3: -1.3
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